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Compound of Interest

Compound Name: DAD dichloride

Cat. No.: B11932392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DAD dichloride is a third-generation, photoswitchable voltage-gated potassium (Kv) channel

blocker.[1] As a photopharmacological tool, it allows for the precise spatiotemporal control of

neuronal activity and other physiological processes regulated by Kv channels. Light of specific

wavelengths can reversibly switch the molecule between its trans and cis isomers, which

exhibit different affinities for the Kv channel pore. This enables researchers to remotely turn on

and off potassium channel activity, providing a powerful method for investigating signaling

pathways and developing novel therapeutic strategies.

These application notes provide detailed protocols for the preparation, storage, and handling of

DAD dichloride stock solutions for laboratory use.

Chemical Properties
A clear understanding of the chemical properties of DAD dichloride is essential for accurate

stock solution preparation.
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Property Value Source

Molecular Weight 525.56 g/mol [1]

Chemical Formula C₂₆H₄₂Cl₂N₆O [1]

Appearance Solid [1]

Stock Solution Preparation
The following protocols detail the steps for preparing a high-concentration stock solution of

DAD dichloride, which can then be diluted to the desired working concentration for various

experimental applications. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its

ability to dissolve a wide range of organic molecules for biological experiments.

Materials
DAD dichloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for 10 mM DMSO Stock Solution
Preparation: Work in a clean, designated area, such as a chemical fume hood, to minimize

contamination and exposure.

Weighing: Carefully weigh out 5.26 mg of DAD dichloride powder using a calibrated

analytical balance.

Dissolving: Transfer the weighed powder to a sterile amber microcentrifuge tube. Add 1 mL

of anhydrous DMSO to the tube.
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Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may assist in dissolution if necessary.

Storage: Store the 10 mM stock solution at -20°C or -80°C in the dark. Amber tubes are

recommended to protect the photosensitive compound from light.

Parameter Value

Stock Concentration 10 mM

Solvent Anhydrous DMSO

Storage Temperature -20°C or -80°C

Protection Protect from light

Experimental Protocols
The working concentration of DAD dichloride will vary depending on the specific application,

cell type, and experimental conditions. It is always recommended to perform a dose-response

curve to determine the optimal concentration for your system.

Recommended Working Concentrations
Application Typical Concentration Range

In Vitro (e.g., cell culture) 1 µM - 100 µM

In Vivo (e.g., animal studies) 1 µM - 50 µM

General Protocol for Cell-Based Assays
Thaw Stock Solution: On the day of the experiment, thaw the 10 mM DAD dichloride stock

solution at room temperature.

Dilution: Prepare an intermediate dilution of the stock solution in your cell culture medium or

desired buffer. For example, to prepare a 100 µM working solution, dilute the 10 mM stock

1:100.

Application: Add the diluted DAD dichloride to your cells at the final desired concentration.
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Incubation: Incubate the cells for the desired period.

Photoswitching: To control the activity of DAD dichloride, illuminate the sample with the

appropriate wavelength of light to induce isomerization between the trans and cis forms.

Signaling Pathway and Experimental Workflow
Voltage-Gated Potassium Channel Signaling Pathway
DAD dichloride acts by physically blocking the pore of voltage-gated potassium channels. The

diagram below illustrates the general mechanism of a voltage-gated potassium channel.
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Caption: Voltage-gated potassium channel activation and blockage.
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Experimental Workflow for Photopharmacology
The following diagram outlines a typical workflow for an experiment using a photoswitchable

compound like DAD dichloride.

Experimental Workflow for Photopharmacology
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Caption: A typical photopharmacology experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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